5-Bromo-2-(difluoromethoxy)benzothioamide

Specification

• Molecular Formula: C8H6BrF2NOS
• Molecular Weight: 282.11 g/mol
• IUPAC Name: 5-bromo-2-(difluoromethoxy)benzenecarbothioamide
• Standard InChI: InChI=1S/C8H6BrF2NOS/c9-4-1-2-6(13-8(10)11)5(3-4)7(12)14/h1-3,8H,(H2,12,14)
• Standard InChI Key: RNFKVVISZAWDDI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)C(=S)N)OC(F)F

Introduction

5-Bromo-2-(difluoromethoxy)benzothioamide is a chemical compound belonging to the benzothioamide class, characterized by a benzene ring attached to a thioamide functional group. It features two distinct substituents: a bromine atom and a difluoromethoxy group. These functional groups contribute to its unique chemical properties, reactivity, and potential applications in fields such as medicinal chemistry and material science.

Structural Features

The molecular structure of 5-Bromo-2-(difluoromethoxy)benzothioamide incorporates:

• A bromine atom on the benzene ring, enhancing its reactivity and potential for halogen bonding.

• A difluoromethoxy group (-OCF2H), which contributes to its electron-withdrawing properties.

• A thioamide group (-CSNH2), providing sulfur-based reactivity.

These features make it suitable for various chemical transformations and biological studies.

Representation:

The compound's structure can be elucidated through spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy. These methods provide insights into the electronic environment of its functional groups.

Synthesis

The synthesis of 5-Bromo-2-(difluoromethoxy)benzothioamide typically involves multi-step reactions, starting from brominated aromatic precursors and thiol derivatives. The process requires careful optimization of reaction conditions to achieve high purity and yield.

General Synthesis Steps:

• Bromination: Introduction of the bromine atom onto an aromatic precursor.

• Difluoromethoxylation: Incorporation of the difluoromethoxy group via nucleophilic substitution.

• Thioamidation: Formation of the thioamide group through reactions with thiol derivatives.

Reaction Conditions:

• Use of polar aprotic solvents (e.g., dimethylformamide) to enhance nucleophilicity.

• Controlled temperature and reaction time to prevent side reactions.

• Catalysts such as Lewis acids may be employed to facilitate specific steps.

Chemical Reactivity

The presence of bromine and difluoromethoxy groups significantly influences the compound's chemical behavior:

• Electrophilic Substitution: The bromine atom can participate in halogen exchange or coupling reactions.

• Nucleophilic Reactions: The thioamide group is reactive toward nucleophiles, enabling modifications at the sulfur site.

• Hydrolysis: The thioamide group may undergo hydrolysis under acidic or basic conditions to yield corresponding acids or amines.

Applications

5-Bromo-2-(difluoromethoxy)benzothioamide has garnered interest for its potential applications in diverse scientific domains:

Medicinal Chemistry:

• The compound's structural features suggest potential as a scaffold for drug discovery, particularly in designing inhibitors or ligands targeting biological pathways.

Material Science:

• Its unique electron-withdrawing groups may render it useful in creating specialized materials with desired electronic properties.

Biological Studies:

Research is ongoing to evaluate its biological activity, particularly in antimicrobial or anticancer assays.

Comparative Analysis with Related Compounds

Compound Name	Structural Features
4-Bromo-2-(trifluoromethoxy)phenol	Contains trifluoromethoxy group
1-Bromo-3-(difluoromethoxy)benzene	Similar difluoromethoxy substitution
6-Bromo-2,2-difluoro-benzo[d]dioxole	Contains both bromine and difluoro groups

Observations:

While related compounds share some functional groups, 5-Bromo-2-(difluoromethoxy)benzothioamide is distinguished by its thioamide moiety, which imparts unique chemical and biological characteristics.

Research Findings and Future Directions

Research into this compound is still evolving. Initial studies suggest:

• Biological Activity: Potential antimicrobial or anticancer properties due to its structural uniqueness.

• Synthetic Utility: Applicability in creating derivatives for further exploration in pharmaceuticals or materials science.

Future research should focus on:

• Detailed biological evaluations (e.g., enzyme inhibition assays).

• Expanding synthetic pathways for derivative compounds.

• Exploring its role in advanced material applications.